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Compound of Interest

Compound Name: 3,4-Dibromofuran

Cat. No.: B150810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 3,4-Dibromofuran. Intended for researchers, scientists, and professionals in

drug development, this document consolidates essential data, including physical and chemical

properties, detailed experimental protocols for its synthesis and key reactions, and

spectroscopic data for characterization. The information is presented in a structured format to

facilitate easy access and comparison, with visualizations to clarify reaction pathways and

experimental workflows.

Chemical Properties
3,4-Dibromofuran is a halogenated heterocyclic compound that serves as a versatile

intermediate in organic synthesis. Its chemical and physical properties are summarized in the

table below.
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Property Value Reference

Molecular Formula C₄H₂Br₂O [1]

Molecular Weight 225.87 g/mol [1]

CAS Number 32460-02-9 [1]

Appearance Colorless to brown clear liquid [1]

Melting Point 6 °C [1]

Boiling Point 166 °C (at 760 mmHg) [1]

Density 2.2 g/cm³ [1]

Refractive Index n20/D 1.55 [1]

Spectroscopic Data
Accurate structural elucidation of 3,4-Dibromofuran relies on various spectroscopic

techniques. The following sections provide an overview of the expected spectroscopic data.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 3,4-Dibromofuran is expected to show a singlet for the two

equivalent protons on the furan ring. The chemical shift of these protons is influenced by the

electron-withdrawing effect of the bromine atoms and the oxygen atom in the furan ring.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information about the carbon framework of the molecule.

Two distinct signals are expected: one for the bromine-substituted carbons (C3 and C4) and

another for the carbons adjacent to the oxygen (C2 and C5).

Infrared (IR) Spectroscopy
The IR spectrum of 3,4-Dibromofuran will exhibit characteristic absorption bands

corresponding to the vibrations of its functional groups. Key expected peaks include C-H

stretching and bending vibrations for the furan ring, C-O-C stretching of the ether linkage, and

C-Br stretching vibrations.
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Mass Spectrometry (MS)
Mass spectrometry is a crucial tool for determining the molecular weight and fragmentation

pattern of 3,4-Dibromofuran. The mass spectrum will show a molecular ion peak

corresponding to the molecular weight of the compound. Due to the presence of two bromine

atoms, a characteristic isotopic pattern for Br₂ will be observed for the molecular ion and

bromine-containing fragments.

Synthesis of 3,4-Dibromofuran
A common and efficient method for the synthesis of 3,4-Dibromofuran involves the oxidation

of trans-2,3-Dibromo-2-butene-1,4-diol.

Experimental Protocol: Oxidation of trans-2,3-Dibromo-
2-butene-1,4-diol
This protocol is based on the method described by Kraus and Wang (1998).[1]

Materials:

trans-2,3-Dibromo-2-butene-1,4-diol

Potassium dichromate (K₂Cr₂O₇)

Sulfuric acid (H₂SO₄)

Hexane

Water

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b150810?utm_src=pdf-body
https://www.benchchem.com/product/b150810?utm_src=pdf-body
https://www.benchchem.com/product/b150810?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-4-dibromofuran.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rotary evaporator

Procedure:

In a round-bottom flask, a solution of trans-2,3-Dibromo-2-butene-1,4-diol in a biphasic

mixture of hexane and water is prepared.

Potassium dichromate and a catalytic amount of sulfuric acid are added to the mixture.

The reaction mixture is heated to 85 °C and refluxed for 6 hours with vigorous stirring.

After cooling to room temperature, the organic layer is separated using a separatory funnel.

The aqueous layer is extracted with hexane.

The combined organic layers are washed with water and brine, then dried over anhydrous

sodium sulfate.

The solvent is removed under reduced pressure using a rotary evaporator to yield 3,4-
Dibromofuran.

Yield: 83%[1]
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Synthesis of 3,4-Dibromofuran

trans-2,3-Dibromo-2-butene-1,4-diol

3,4-Dibromofuran

Oxidation

K2Cr2O7, H2SO4
Hexane/Water, 85 °C, 6h

Click to download full resolution via product page

Caption: Oxidation of trans-2,3-Dibromo-2-butene-1,4-diol.

Reactivity and Key Reactions
3,4-Dibromofuran is a valuable building block in organic synthesis due to the reactivity of its

carbon-bromine bonds, which can participate in various cross-coupling reactions, and the diene

system of the furan ring, which can undergo cycloaddition reactions.

Diels-Alder Cycloaddition
3,4-Dibromofuran can act as a diene in Diels-Alder reactions. A notable example is its reaction

with azo diesters.

Materials:

3,4-Dibromofuran

Diethyl azodicarboxylate (DEAD)
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Anhydrous solvent (e.g., dichloromethane or toluene)

Round-bottom flask

Magnetic stirrer

Procedure:

To a solution of 3,4-Dibromofuran in an anhydrous solvent, add diethyl azodicarboxylate at

room temperature.

Stir the reaction mixture at room temperature. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield the Diels-Alder

adduct.

Diels-Alder Reaction of 3,4-Dibromofuran

Reactants

3,4-Dibromofuran

[4+2] Cycloaddition

Diethyl Azodicarboxylate

Diels-Alder Adduct
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Click to download full resolution via product page

Caption: Diels-Alder cycloaddition of 3,4-Dibromofuran.

Safety and Handling
3,4-Dibromofuran should be handled with care in a well-ventilated fume hood. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
3,4-Dibromofuran is a highly functionalized and reactive intermediate with significant

applications in organic synthesis, particularly in the preparation of complex molecules for the

pharmaceutical and agrochemical industries. This guide has provided a detailed overview of its

chemical properties, spectroscopic data, synthesis, and key reactions to serve as a valuable

resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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